Cas no 2248295-56-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate is a specialized organic compound featuring a phthalimide core linked to a 2-(4-ethoxyphenoxy)-2-methylpropanoate moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals or agrochemical intermediates. The ethoxyphenoxy and methylpropanoate groups enhance solubility and stability, facilitating controlled reactions. Its bifunctional nature allows for selective modifications, enabling precise derivatization in complex synthesis pathways. The compound’s well-defined molecular architecture ensures consistency in research applications, supporting reproducibility in experimental studies. Suitable for controlled environments, it requires handling under standard laboratory safety protocols due to its reactive functional groups.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate structure
2248295-56-7 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate
CAS No:2248295-56-7
MF:C20H19NO6
MW:369.367965936661
CID:5996362
PubChem ID:165730581
Update Time:2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate
    • EN300-6520238
    • 2248295-56-7
    • Inchi: 1S/C20H19NO6/c1-4-25-13-9-11-14(12-10-13)26-20(2,3)19(24)27-21-17(22)15-7-5-6-8-16(15)18(21)23/h5-12H,4H2,1-3H3
    • InChI Key: YUDMOUYZJMJDHG-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OCC)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C)C

Computed Properties

  • Exact Mass: 369.12123733g/mol
  • Monoisotopic Mass: 369.12123733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 82.1Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6520238-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate
2248295-56-7
0.05g
$395.0 2023-05-31
Enamine
EN300-6520238-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate
2248295-56-7
0.1g
$414.0 2023-05-31
Enamine
EN300-6520238-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate
2248295-56-7
0.25g
$432.0 2023-05-31
Enamine
EN300-6520238-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate
2248295-56-7
0.5g
$451.0 2023-05-31
Enamine
EN300-6520238-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate
2248295-56-7
1g
$470.0 2023-05-31
Enamine
EN300-6520238-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate
2248295-56-7
2.5g
$923.0 2023-05-31
Enamine
EN300-6520238-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate
2248295-56-7
5g
$1364.0 2023-05-31
Enamine
EN300-6520238-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate
2248295-56-7
10g
$2024.0 2023-05-31

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate (CAS No. 2248295-56-7) in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate, identified by its CAS number 2248295-56-7, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their unique structural features and biological activities. The presence of both dioxo and ethoxyphenoxy substituents in its molecular framework suggests a rich chemical diversity that can be exploited for various therapeutic applications.

Recent advancements in the synthesis and characterization of this compound have opened new avenues for exploring its pharmacological properties. The isoindol core, a prominent feature in the molecule, is known for its role in several bioactive natural products and synthetic drugs. Studies have demonstrated that isoindol derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate may contribute to its unique interaction with biological targets, making it a promising candidate for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The dioxo group introduces a polar nature to the molecule, which can enhance its solubility in polar solvents and improve its binding affinity to biological targets. On the other hand, the ethoxyphenoxy moiety adds hydrophobicity and rigidity to the structure, which can be crucial for stabilizing the compound’s conformation in biological environments. These structural features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of isoindol derivatives. Several research groups have reported the synthesis and evaluation of various isoindol-based compounds for their biological activities. For instance, studies have shown that certain isoindol derivatives exhibit potent inhibitory effects on enzymes involved in inflammatory pathways. This has led to their investigation as potential treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate may share similar properties and could be explored as a lead compound for developing new anti-inflammatory drugs.

Moreover, the structural motif of this compound suggests its potential application in anticancer research. Isoindol derivatives have been reported to interact with various cellular targets involved in cancer progression, including kinases and transcription factors. The presence of both electrophilic and nucleophilic centers in the molecule allows it to participate in multiple types of chemical reactions, which can be harnessed for designing molecules with enhanced bioactivity. Preclinical studies are needed to evaluate the efficacy and safety of this compound as a potential anticancer agent.

The development of new synthetic methodologies has also contributed to the increased interest in isoindol derivatives. Advanced catalytic techniques and green chemistry principles have enabled more efficient and sustainable synthesis routes for these compounds. These advancements not only improve the accessibility of isoindol-based molecules but also reduce the environmental impact of their production. The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate exemplifies these trends by incorporating modern synthetic strategies that enhance both yield and selectivity.

Another area where this compound shows promise is in the field of neurobiology. Some isoindol derivatives have been found to interact with neurotransmitter receptors and ion channels, suggesting their potential as treatments for neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The specific pharmacophore present in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-ethoxyphenoxy)-2-methylpropanoate may enable it to modulate these receptors effectively. Further research is warranted to explore its potential as a therapeutic agent for neurological conditions.

In conclusion,1,3-dioxo-2,3-dihydro-1H_isoindol_]-\t(4_]]\t\`--\t(]--\t(]--\t(]--\t(]--\t(]--\t(]--\t(]--\t(]--\t(]--\t(]--\t(]--\t(]--\t(]--

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD